molecular formula C6H7Br2N3O2 B8418738 3,5-dibromo-1-propyl-4-nitro-1H-pyrazole

3,5-dibromo-1-propyl-4-nitro-1H-pyrazole

Cat. No.: B8418738
M. Wt: 312.95 g/mol
InChI Key: JTFRQHHKXBTICY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-dibromo-1-propyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C6H7Br2N3O2 and its molecular weight is 312.95 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7Br2N3O2

Molecular Weight

312.95 g/mol

IUPAC Name

3,5-dibromo-4-nitro-1-propylpyrazole

InChI

InChI=1S/C6H7Br2N3O2/c1-2-3-10-6(8)4(11(12)13)5(7)9-10/h2-3H2,1H3

InChI Key

JTFRQHHKXBTICY-UHFFFAOYSA-N

Canonical SMILES

CCCN1C(=C(C(=N1)Br)[N+](=O)[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,5-dibromo-4-nitropyrazole (2) (25 g, 92 mmol) in DMF (120 ml) was added over 45 minutes to a suspension of NaH (4.0 g, 10 mmol; 60% dispersion in oil, prewashed with hexane) in DMF (200 ml) with stirring and under an inert atmosphere. After stirring for 30 minutes, a solution of 1-bromopropane (13.6 g, 111 mmol) in DMF (40 ml) was added over 10 minutes. The reaction mixture was heated at 50-60° C. for 3 hours (monitored by TLC) and the DMF was then evaporated off under reduced pressure. A mixture of DCM/water (300 ml, 1/5) was added and the organic phase was then extracted with water (2×50 ml). The organic phase was dried over Na2SO4 and the solvent was evaporated off under reduced pressure. The crude reaction product was obtained as a black oil (19.4 g, 70%), which was used without further purification in the amination step.
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Quantity
4 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
13.6 g
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
solvent
Reaction Step Three
Name
Yield
70%

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